Cas no 114991-69-4 (3-methoxy-4-(3-methylbutoxy)benzaldehyde)

• Product Name: 3-methoxy-4-(3-methylbutoxy)benzaldehyde
• CAS No: 114991-69-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD01459894
• CID: 225558
• PubChem ID: 673723
• Update Time: 2025-04-19

3-methoxy-4-(3-methylbutoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-methoxy-4-(3-methylbutoxy)-
• 3-Methoxy-4-(3-methylbutoxy)benzaldehyde
• 3-METHOXY-4-(3-METHYL-BUTOXY)-BENZALDEHYDE
• EN300-01109
• FT-0767838
• BB 0258823
• DTXSID60350114
• Vanillin, 3-methylbutyl ether
• 114991-69-4
• Benzaldehyde, 3-methoxy-4-(3-methylbutoxy)-
• CS-0307473
• SCHEMBL13220903
• Z56824199
• 4-(Isopentyloxy)-3-methoxybenzaldehyde
• QMAVUZPWNRBYAO-UHFFFAOYSA-N
• AKOS000115360
• LS-01122
• MFCD01459894
• ALBB-001146
• STK502412
• DB-030459
• G30924
• 3-methoxy-4-(3-methylbutoxy)benzaldehyde

• MDL： MFCD01459894
• Inchi： 1S/C13H18O3/c1-10(2)6-7-16-12-5-4-11(9-14)8-13(12)15-3/h4-5,8-10H,6-7H2,1-3H3
• InChI Key： QMAVUZPWNRBYAO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CCC(C)C

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 328.9°Cat760mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.513
• PSA: 35.53
• LogP: 2.93260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives